Cas no 910377-18-3 (4-(2-aminoethyl)oxan-4-ol hydrochloride)

• Product Name: 4-(2-aminoethyl)oxan-4-ol hydrochloride
• CAS No: 910377-18-3
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD20485337
• CID: 2191362
• PubChem ID: 57436040
• Update Time: 2025-10-30

4-(2-aminoethyl)oxan-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Aminoethyl)tetrahydro-2h-pyran-4-ol
• 4-(2-aminoethyl)tetrahydro-2H-pyran-4-ol hydrochloride
• 4-(2-Aminoethyl)oxan-4-ol hydrochloride
• Z2037267130
• 4-(2-aminoethyl)oxan-4-ol hydrochloride

• MDL： MFCD20485337
• Inchi： 1S/C7H15NO2.ClH/c8-4-1-7(9)2-5-10-6-3-7;/h9H,1-6,8H2;1H
• InChI Key： RBJYLMHVGXSMKX-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(CCN)(CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 99.8
• Topological Polar Surface Area: 55.5

Additional information on 4-(2-aminoethyl)oxan-4-ol hydrochloride

Comprehensive Overview of 4-(2-aminoethyl)oxan-4-ol hydrochloride (CAS No. 910377-18-3)

4-(2-aminoethyl)oxan-4-ol hydrochloride (CAS No. 910377-18-3) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining an oxane ring and an aminoethyl group, is widely studied for its potential applications in drug development and therapeutic interventions. The hydrochloride salt form enhances its solubility, making it particularly valuable in formulation studies and bioavailability optimization.

In recent years, the demand for high-purity intermediates like 4-(2-aminoethyl)oxan-4-ol hydrochloride has surged due to advancements in precision medicine and targeted drug delivery systems. Researchers are particularly interested in its role as a building block for more complex molecules, especially those targeting neurological and metabolic disorders. The compound’s structural versatility allows for modifications that can improve drug efficacy and reduce side effects, aligning with the growing focus on patient-centric therapeutics.

The synthesis of 4-(2-aminoethyl)oxan-4-ol hydrochloride involves meticulous organic chemistry techniques, ensuring high yield and purity. Its CAS No. 910377-18-3 serves as a unique identifier in global chemical databases, facilitating seamless collaboration among scientists. The compound’s physicochemical properties, such as melting point, solubility, and stability, are well-documented, making it a reliable choice for laboratory experiments and industrial-scale production.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for compounds like 4-(2-aminoethyl)oxan-4-ol hydrochloride. With increasing emphasis on green chemistry, researchers are investigating eco-friendly catalysts and solvent systems to minimize environmental impact. This aligns with broader industry trends toward carbon-neutral manufacturing and waste reduction, which are highly searched topics in academic and industrial circles.

Another area of interest is the compound’s potential in neuropharmacology. Preliminary studies suggest that derivatives of 4-(2-aminoethyl)oxan-4-ol may interact with neurotransmitter systems, offering avenues for treating conditions like anxiety and depression. Such applications resonate with the public’s growing awareness of mental health and the search for novel therapeutic agents.

From a commercial perspective, 4-(2-aminoethyl)oxan-4-ol hydrochloride is listed in catalogs of leading chemical suppliers, often under categories like pharmaceutical intermediates or research chemicals. Its pricing and availability are influenced by factors such as raw material costs and global supply chain dynamics, topics frequently queried by procurement specialists.

In summary, 4-(2-aminoethyl)oxan-4-ol hydrochloride (CAS No. 910377-18-3) represents a critical component in modern chemical research, bridging gaps between basic science and applied technology. Its multifaceted applications, coupled with ongoing innovations in synthesis and utilization, ensure its relevance in addressing some of today’s most pressing scientific challenges.